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Compound of Interest

Compound Name: Hafnium(4+);tetrabromide

Cat. No.: B083106

Application Notes and Protocols for Air-Sensitive
Hafnium Tetrabromide
Introduction

Hafnium tetrabromide (HfBra) is a colorless, crystalline solid that is highly sensitive to moisture
and air.[1][2] It is a versatile precursor for the synthesis of various hafnium-containing materials,
including high-k dielectrics, catalysts, and advanced optical coatings. Due to its reactivity,
stringent air-sensitive handling and storage techniques are imperative to maintain its purity and
prevent the formation of hafnium oxides and oxybromides. This document provides a detailed
protocol for the safe and effective handling and storage of hafnium tetrabromide for
researchers, scientists, and drug development professionals.

Physicochemical Properties and Hazards

Hafnium tetrabromide is a corrosive solid that reacts with water.[1] Understanding its properties
is crucial for safe handling.

Table 1: Physicochemical and Safety Data for Hafnium Tetrabromide
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Property Value Reference
Chemical Formula HfBra [1]

Molar Mass 498.106 g/mol [3]
Appearance Colorless, diamagnetic solid [11[2]
Sublimation Point 332°C [3]

1,2-dichloroethane: 4.2 g/100g
. Chloroform: 1.5 g/100g Carbon
Solubility (at 25°C) ) [3]
tetrachloride: 0.06 g/100g

Water: Soluble (reacts)

Primary Hazards Moisture-sensitive, Corrosive [1]

Experimental Protocols
Storage Protocol

Proper storage is critical to maintain the integrity of hafnium tetrabromide.

 Inert Atmosphere: Store hafnium tetrabromide under a dry, inert atmosphere such as argon
or nitrogen. A glove box with low moisture and oxygen levels (typically <1 ppm) is the ideal
storage environment.

o Container: The primary container should be made of glass with a tightly sealing cap. For
added protection, the primary container should be placed inside a secondary, sealed
container.

o Temperature: Store at room temperature in a dry, well-ventilated area away from heat
sources.

e Incompatible Materials: Keep away from water, alcohols, and other protic solvents.

Handling Protocol: Weighing and Transferring in a Glove
Box
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All manipulations of hafnium tetrabromide should be performed in a controlled inert
atmosphere.

Materials:

e Hafnium tetrabromide in its storage container

o Spatula (Teflon® or stainless steel)

» Weighing boat or vial

o Analytical balance (located inside the glove box)
o Reaction flask or appropriate vessel

e Solvent (anhydrous)

o Magnetic stir bar

Procedure:

o Preparation: Ensure the glove box atmosphere is dry and inert. Place all necessary
equipment (spatula, weighing boat, reaction vessel, etc.) into the glove box antechamber
and purge with the inert atmosphere for at least three cycles.

o Equilibration: Allow the hafnium tetrabromide container to equilibrate to the glove box
temperature before opening to prevent condensation.

e Weighing:
o Carefully open the hafnium tetrabromide container.

o Using a clean, dry spatula, transfer the desired amount of the solid to a pre-tared weighing
boat or vial on the analytical balance.

o Record the mass.

o Tightly reseal the hafnium tetrabromide container immediately after dispensing.
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o Transfer to Reaction Vessel:
o Carefully add the weighed hafnium tetrabromide to the reaction vessel.
o If preparing a solution, add a magnetic stir bar to the vessel.

o Seal the reaction vessel before removing it from the glove box.

Protocol for Preparing a Hafnium Tetrabromide Solution

Procedure:

» Weighing and Transfer: Following the protocol in section 3.2, weigh the desired amount of
hafnium tetrabromide and transfer it to a dry reaction flask containing a magnetic stir bar
inside the glove box.

e Solvent Addition:

o Measure the required volume of anhydrous solvent (e.g., 1,2-dichloroethane, chloroform)
using a graduated cylinder or syringe.

o Slowly add the anhydrous solvent to the reaction flask containing the hafnium
tetrabromide.

¢ Dissolution:
o Seal the reaction flask.

o Place the flask on a magnetic stir plate and stir until the solid is completely dissolved.
Gentle heating may be applied if necessary, depending on the solvent and desired
concentration.

o Storage of Solution: If the solution is not for immediate use, store it in a tightly sealed
container under an inert atmosphere.

Visualized Workflow

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

The following diagram illustrates the logical workflow for the safe handling and storage of
hafnium tetrabromide.

Caption: Logical workflow for the safe handling and storage of hafnium tetrabromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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